Cas no 91136-86-6 (6-Iodo-4-phenyl-pyridin-2-ylamine)

• Product Name: 6-Iodo-4-phenyl-pyridin-2-ylamine
• CAS No: 91136-86-6
• MF: C₁₁H₉IN₂
• MW: 296.107034444809
• CID: 4899374
• Update Time: 2025-11-01

6-Iodo-4-phenyl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-4-phenyl-pyridin-2-ylamine
• 2-Amino-6-iodo-4-phenylpyridine
• 6-Iodo-4-phenyl-pyridin-2-ylamine

• Inchi： 1S/C11H9IN2/c12-10-6-9(7-11(13)14-10)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： AXUREODQEBPVFM-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(N)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 6-Iodo-4-phenyl-pyridin-2-ylamine

Comprehensive Overview of 6-Iodo-4-phenyl-pyridin-2-ylamine (CAS No. 91136-86-6): Properties, Applications, and Market Insights

6-Iodo-4-phenyl-pyridin-2-ylamine (CAS No. 91136-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring an iodine-substituted pyridine core and a phenyl group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural attributes make it valuable for designing drug candidates and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The molecular structure of 6-Iodo-4-phenyl-pyridin-2-ylamine combines a halogenated heterocycle with an aromatic amine, offering distinct reactivity patterns. Researchers leverage its iodo-functional group for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations, which are pivotal in modern medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, addressing queries such as "how to optimize pyridine-based drug scaffolds" frequently searched in academic databases.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in constructing organic electronic materials. Its conjugated system and halogen atom facilitate applications in OLEDs and photovoltaic devices, responding to industry demands for energy-efficient technologies. A 2023 market analysis notes growing interest in halogenated pyridines for optoelectronic applications, correlating with search trends around "iodo-pyridine derivatives in solar cells".

Synthetic protocols for 6-Iodo-4-phenyl-pyridin-2-ylamine typically involve palladium-catalyzed reactions or nucleophilic substitutions, methods widely discussed in green chemistry forums. Environmental considerations drive innovations in solvent-free synthesis—a recurring theme in queries like "eco-friendly preparation of aryl halides". The compound’s stability under ambient conditions enhances its practicality, though storage recommendations emphasize protection from light due to the iodine-carbon bond photosensitivity.

Regulatory assessments confirm its non-hazardous profile for research use, distinguishing it from controlled substances. Quality benchmarks prioritize high-purity grades (>98%) for reproducible results in high-throughput screening, a key concern for pharmaceutical developers. Analytical techniques like HPLC and NMR are standard for verification, addressing common purchaser questions about "certification methods for pyridine amines".

Market projections indicate steady growth for 6-Iodo-4-phenyl-pyridin-2-ylamine, fueled by expanding contract research organizations (CROs) and academic collaborations. Suppliers increasingly highlight custom synthesis options and scalable production capabilities, responding to search intents like "bulk suppliers of iodinated pyridine intermediates". Regional demand spikes in North America and Asia reflect localized R&D investments in targeted therapeutics.

Emerging applications include its use as a ligand in catalysis and as a building block for metal-organic frameworks (MOFs). These align with trending searches on "multifunctional pyridine ligands" and "porous materials for gas storage". Patent analyses reveal incremental innovations, particularly in heterocyclic compound libraries for drug discovery—a focal point for AI-driven molecular design platforms.

For researchers sourcing 6-Iodo-4-phenyl-pyridin-2-ylamine, technical bulletins recommend evaluating solubility profiles (DMSO > ethanol) and compatibility with common reagents. Such practical guidance addresses frequent queries like "handling precautions for iodoaromatics" while emphasizing standard laboratory safety protocols. Collaborative platforms now integrate these data points into digital lab notebooks, streamlining workflow integration.

In conclusion, 6-Iodo-4-phenyl-pyridin-2-ylamine (CAS No. 91136-86-6) exemplifies the intersection of structural versatility and applied chemistry. Its relevance spans from life sciences to advanced materials, mirroring interdisciplinary search patterns. Ongoing research will likely uncover novel applications, particularly in theranostics and smart materials—domains where user queries exhibit 20% annual growth.